Cas no 135365-26-3 (ISOQUINOLINE, 6-CHLORO-3,4-DIHYDRO-1-METHYL-)

• Product Name: ISOQUINOLINE, 6-CHLORO-3,4-DIHYDRO-1-METHYL-
• CAS No: 135365-26-3
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• CID: 3450464
• PubChem ID: 85614486
• Update Time: 2025-04-21

ISOQUINOLINE, 6-CHLORO-3,4-DIHYDRO-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE, 6-CHLORO-3,4-DIHYDRO-1-METHYL-
• 135365-26-3
• 6-Chloro-1-methyl-3,4-dihydroisoquinoline

• Inchi： 1S/C10H10ClN/c1-7-10-3-2-9(11)6-8(10)4-5-12-7/h2-3,6H,4-5H2,1H3
• InChI Key： LIARMUSMICQTJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C)=NCCC=2C=1

Computed Properties

• Exact Mass: 179.0501770Da
• Monoisotopic Mass: 179.0501770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.4Ų